Cas no 1552285-40-1 (Cyclopropanepropanol, 2,2-difluoro-)

• Product Name: Cyclopropanepropanol, 2,2-difluoro-
• CAS No: 1552285-40-1
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• CID: 5151590
• Update Time: 2026-03-03

Cyclopropanepropanol, 2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanol, 2,2-difluoro-

• Inchi： 1S/C6H10F2O/c7-6(8)4-5(6)2-1-3-9/h5,9H,1-4H2
• InChI Key： SRIWUMJIBUJDFP-UHFFFAOYSA-N
• SMILES： C1(CCCO)CC1(F)F

Additional information on Cyclopropanepropanol, 2,2-difluoro-

Recent Advances in the Study of Cyclopropanepropanol, 2,2-difluoro- (CAS: 1552285-40-1) and Its Applications in Chemical Biology and Medicine

Cyclopropanepropanol, 2,2-difluoro- (CAS: 1552285-40-1) is a fluorinated cyclopropane derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by its difluorinated cyclopropane ring, exhibits enhanced metabolic stability and bioavailability compared to non-fluorinated analogs, making it a promising scaffold for the development of novel therapeutics.

Recent studies have focused on the synthesis and biological evaluation of Cyclopropanepropanol, 2,2-difluoro- and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound via a palladium-catalyzed cyclopropanation reaction, achieving high yields and excellent stereoselectivity. The study highlighted the compound's utility as a building block for the development of protease inhibitors, particularly targeting viral proteases such as SARS-CoV-2 Mpro.

In addition to its role in antiviral drug development, Cyclopropanepropanol, 2,2-difluoro- has shown promise in oncology research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The difluorinated cyclopropane moiety was found to enhance binding affinity and selectivity for HDAC isoforms, suggesting its potential as a lead compound for epigenetic therapies.

Further investigations into the pharmacokinetic properties of Cyclopropanepropanol, 2,2-difluoro- have revealed its favorable metabolic profile. A 2024 study in Drug Metabolism and Disposition utilized radiolabeled versions of the compound to track its distribution and elimination in rodent models. The results indicated good oral bioavailability and minimal off-target effects, supporting its further development as a drug candidate.

The versatility of Cyclopropanepropanol, 2,2-difluoro- extends beyond therapeutic applications. Recent work published in ACS Chemical Biology has explored its use as a chemical probe for studying enzyme mechanisms. The compound's ability to act as a mechanism-based inhibitor for certain hydrolases has provided valuable insights into enzyme active site dynamics and reaction intermediates.

Looking ahead, researchers are investigating the potential of Cyclopropanepropanol, 2,2-difluoro- in targeted drug delivery systems. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests that the compound's fluorinated structure could facilitate the development of fluorinated nanoparticles for enhanced imaging and therapeutic applications.

In conclusion, Cyclopropanepropanol, 2,2-difluoro- (CAS: 1552285-40-1) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features, combined with demonstrated biological activities and favorable pharmacokinetic properties, position it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas. Continued research into its applications and derivatives is expected to yield novel insights and potential clinical candidates in the coming years.